(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride
Overview
Description
(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride (TMPA-HCl) is an organic compound of the amine class that has been studied for its potential in various scientific research applications. It is an aromatic compound, consisting of a cyclic aliphatic group with a nitrogen atom at the center. This compound has been studied for its ability to interact with enzymes and receptors, and its biochemical and physiological effects.
Scientific Research Applications
(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride has been studied for its potential in various scientific research applications. It has been used in the study of enzyme-mediated reactions, as well as in the study of the structure and function of proteins, receptors, and cell signaling pathways. Additionally, (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride has been used to study the effects of drugs on the body, as well as to study the biochemical and physiological effects of various compounds.
Mechanism of Action
The mechanism of action of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride is not fully understood. It is believed to interact with proteins and receptors in the body, and to affect the activity of enzymes and receptors. Additionally, (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride is thought to interact with cell signaling pathways, and to modulate the activity of certain enzymes.
Biochemical and Physiological Effects
(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride has been studied for its biochemical and physiological effects. It has been found to have an inhibitory effect on certain enzymes, as well as on certain receptors. Additionally, it has been found to modulate the activity of certain cell signaling pathways. It has also been found to affect the metabolism of certain compounds, as well as to affect the expression of certain genes.
Advantages and Limitations for Lab Experiments
(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it has a relatively low toxicity. Additionally, it has a wide range of applications in scientific research, and it can be used to study the effects of various compounds on the body. However, it has some limitations for lab experiments. It is not very stable, and it is sensitive to light and heat. Additionally, it is not very soluble in water, and it has a low solubility in organic solvents.
Future Directions
There are several possible future directions for the study of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride. It could be studied further for its potential in drug development, as well as for its potential in the study of the structure and function of proteins and receptors. Additionally, it could be studied further for its potential in the study of enzyme-mediated reactions and cell signaling pathways. Furthermore, it could be studied further for its potential in the study of the biochemical and physiological effects of various compounds. Finally, it could be studied further for its potential in the development of novel therapeutic agents.
Synthesis Methods
(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride can be synthesized through a multi-step process that involves the reaction of an aromatic amine with an alkyl halide. In the first step, the aromatic amine is reacted with an alkyl halide in an aqueous solution of sodium hydroxide to form an alkylamine. The alkylamine is then reacted with hydrochloric acid in aqueous solution to form the desired product, (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride. The reaction can be represented as follows:
Aromatic amine + Alkyl halide → Alkylamine + Sodium hydroxide
Alkylamine + Hydrochloric acid → (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,4,5-trimethylphenylacetonitrile", "Lithium aluminum hydride", "Hydrochloric acid", "Ethanol", "Sodium hydroxide", "Methanol", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Reduction of 2,4,5-trimethylphenylacetonitrile with lithium aluminum hydride in dry ether to obtain (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine", "Step 2: Quenching the reaction mixture with dilute hydrochloric acid to obtain (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride", "Step 3: Hydrogenation of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride with hydrogen gas in the presence of palladium on carbon catalyst in methanol to obtain the desired product" ] } | |
CAS RN |
2613299-37-7 |
Product Name |
(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride |
Molecular Formula |
C11H18ClN |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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